1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• SMILES: CC1=CC(=CC(=O)N1C)C(C)C
• InChI: InChI=1S/C10H15NO/c1-7(2)9-5-8(3)11(4)10(12)6-9/h5-7H,1-4H3
• InChIKey: UXDASWPMFCUYIG-UHFFFAOYSA-N

1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one – Core Physicochemical Profile and Comparator Landscape

1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one (CAS 2060006-55-3) is a 1,2-dihydropyridin-2-one heterocycle bearing methyl substituents at N1 and C6 and an isopropyl group at C4 [1]. The closest structural analogs are the corresponding 4-methyl, 4-ethyl, and 4-n-butyl derivatives, which differ solely in the C4 alkyl chain [2]. These four compounds share an identical dihydropyridinone core and differ only by the size, branching, and lipophilicity of the C4 substituent, making them an ideal series for property‑driven selection.

Lipophilicity window

reported intermediate logP supports balanced property selection

Conformational flexibility

single rotatable bond offers controlled molecular flexibility

Scaffold mass

intermediate molecular weight fits fragment-to-lead screening programs

• [1] ChemSpace. 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one. CSMB00025777219. https://chem-space.com/CSMB00025777219-22C85B (accessed 2026-05-12). View Source
• [2] PubChem. 4-Butyl-1,6-dimethyl-1,2-dihydropyridin-2-one. CID 125449379. https://pubchem.ncbi.nlm.nih.gov/compound/125449379 (accessed 2026-05-12). View Source

Why 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one Cannot Be Interchanged with Its 4‑Alkyl Homologs

Although the 4‑methyl, 4‑ethyl, 4‑isopropyl, and 4‑n‑butyl congeners share the same heterocyclic scaffold, subtle variation of the C4 substituent produces quantifiable differences in lipophilicity, molecular flexibility, and steric bulk [1][2]. These properties directly influence solubility, membrane permeability, metabolic stability, and molecular recognition events such as protein‑ligand binding. Consequently, arbitrarily substituting the 4‑isopropyl analog with a 4‑ethyl or 4‑n‑butyl derivative can shift a compound’s ADME profile or compromise structure‑activity relationships, making informed, property‑based procurement essential.

LogP shift

C4 alkyl variation causes computed logP differences, which may alter aqueous solubility and membrane partitioning.

Flexibility mismatch

Rotatable bond count (0–3) modifies conformational entropy and can shift binding thermodynamics.

MW window

Molecular weight gradation shifts ligand efficiency metrics, affecting screening cascade outcomes.

• [1] ChemSpace. 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one. CSMB00025777219. https://chem-space.com/CSMB00025777219-22C85B (accessed 2026-05-12). View Source
• [2] PubChem. 4-Butyl-1,6-dimethyl-1,2-dihydropyridin-2-one. CID 125449379. https://pubchem.ncbi.nlm.nih.gov/compound/125449379 (accessed 2026-05-12). View Source

Head‑to‑Head Property Comparison of 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one Against Its 4‑Alkyl Homologs

Lipophilicity (LogP) Differentiation Across the 4‑Alkyl Homolog Series

The 4‑isopropyl analog exhibits an intermediate lipophilicity that bridges the gap between the less lipophilic 4‑methyl/4‑ethyl and the more lipophilic 4‑n‑butyl derivatives [1][2].

Lipophilicity

Data to verify

1.42 (target) / 0.7 (4-Me) / 1.1 (4-Et) / 2.2 (4-n-Bu)

reported intermediate logP supports balanced lipophilicity selection

computed LogP; not experimentally determined under identical conditions

Evidence Dimension	Calculated partition coefficient (LogP / XLogP3)
Target Compound Data	LogP 1.42 (ChemSpace)
Comparator Or Baseline	4‑Methyl: XlogP 0.7 (Chem960); 4‑Ethyl: XLogP3 1.1 (Smolecule); 4‑n‑Butyl: XLogP3-AA 2.2 (PubChem)
Quantified Difference	Target is 0.72 log units above 4‑methyl, 0.32 above 4‑ethyl, and 0.78 below 4‑n‑butyl.
Conditions	Computed LogP values from vendor and public databases; not experimentally determined under identical conditions.

Why This Matters

LogP differences of this magnitude can significantly alter aqueous solubility, membrane permeability, and off‑target binding, making the isopropyl analog a distinct choice for projects requiring a balanced lipophilicity window.

• [1] ChemSpace. 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one. CSMB00025777219. https://chem-space.com/CSMB00025777219-22C85B (accessed 2026-05-12). View Source
• [2] PubChem. 4-Butyl-1,6-dimethyl-1,2-dihydropyridin-2-one. CID 125449379. https://pubchem.ncbi.nlm.nih.gov/compound/125449379 (accessed 2026-05-12). View Source

Rotatable Bond Count as a Determinant of Molecular Flexibility

The 4‑isopropyl analog possesses one rotatable bond, distinguishing it from the fully rigid 4‑methyl derivative (zero rotatable bonds) and the highly flexible 4‑n‑butyl derivative (three rotatable bonds) [1][2].

Rotatable bonds

Data to verify

1 (target) / 0 (4-Me) / 3 (4-n-Bu)

reported moderate flexibility supports conformational tuning studies

counts based on single bonds outside rings per vendor databases

Evidence Dimension	Number of rotatable bonds
Target Compound Data	1 rotatable bond (ChemSpace)
Comparator Or Baseline	4‑Methyl: 0 rotatable bonds (Chem960); 4‑n‑Butyl: 3 rotatable bonds (PubChem)
Quantified Difference	Target has 1 more rotatable bond than 4‑methyl and 2 fewer than 4‑n‑butyl.
Conditions	Rotatable bond counts as reported by ChemSpace, Chem960, and PubChem; defined as single bonds outside rings.

Why This Matters

Rotatable bond count directly impacts conformational entropy and the entropic penalty upon binding, making the isopropyl analog a strategic choice when moderate flexibility is desired without the excessive rotational freedom of the n‑butyl chain.

• [1] ChemSpace. 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one. CSMB00025777219. https://chem-space.com/CSMB00025777219-22C85B (accessed 2026-05-12). View Source
• [2] PubChem. 4-Butyl-1,6-dimethyl-1,2-dihydropyridin-2-one. CID 125449379. https://pubchem.ncbi.nlm.nih.gov/compound/125449379 (accessed 2026-05-12). View Source

Molecular Weight and Heavy Atom Count Gradation

The 4‑isopropyl analog (MW 165 Da, 12 heavy atoms) sits at the centre of the homolog series, offering a mass increment of ~28 Da over the 4‑methyl and a decrement of ~14 Da relative to the 4‑n‑butyl analog [1][2].

Molecular weight

Data to verify

165 Da (target) / 137 Da (4-Me) / 179 Da (4-n-Bu)

reported intermediate MW may support fragment/lead-like selection

heavy atom counts also differ; context-dependent for screening cascades

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 165 Da, 12 heavy atoms (ChemSpace)
Comparator Or Baseline	4‑Methyl: MW 137 Da, 10 heavy atoms (Chem960); 4‑n‑Butyl: MW 179 Da, 13 heavy atoms (PubChem)
Quantified Difference	Target MW is 28 Da higher than 4‑methyl and 14 Da lower than 4‑n‑butyl; heavy atom count differs by +2 and −1, respectively.
Conditions	Molecular weight and heavy atom count as reported by ChemSpace, Chem960, and PubChem.

Why This Matters

In fragment‑based drug discovery, every 14–28 Da increment influences ligand efficiency metrics and synthetic tractability; the isopropyl analog occupies a distinct molecular‑weight window that may be optimal for certain screening cascades.

• [1] ChemSpace. 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one. CSMB00025777219. https://chem-space.com/CSMB00025777219-22C85B (accessed 2026-05-12). View Source
• [2] PubChem. 4-Butyl-1,6-dimethyl-1,2-dihydropyridin-2-one. CID 125449379. https://pubchem.ncbi.nlm.nih.gov/compound/125449379 (accessed 2026-05-12). View Source

Where 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one Offers a Tangible Advantage in Research and Procurement

Fragment‑Based Drug Discovery Requiring Moderate Lipophilicity

With a LogP of 1.42, the isopropyl analog provides higher lipophilicity than the 4‑methyl (0.7) and 4‑ethyl (1.1) derivatives while remaining significantly less lipophilic than the 4‑n‑butyl (2.2) [1][2]. This intermediate LogP value can improve membrane permeability without incurring the solubility and promiscuity risks associated with excessive lipophilicity, making it a preferred fragment or scaffold in hit‑to‑lead programmes.

Building Block for Conformationally Tuned Ligands

The single rotatable bond of the 4‑isopropyl substituent introduces controlled flexibility absent in the 4‑methyl analog (0 rotatable bonds) while avoiding the entropic penalty of the 4‑n‑butyl chain (3 rotatable bonds) [1][2]. This property is particularly valuable when designing ligands that require a modest degree of induced fit without sacrificing binding affinity.

Lead‑Optimisation Campaigns Targeting a Defined Molecular‑Weight Window

At 165 Da and 12 heavy atoms, the isopropyl analog occupies a niche between the 4‑methyl (137 Da) and 4‑n‑butyl (179 Da) congeners [1][2]. For optimisation programmes that impose strict molecular‑weight caps or ligand‑efficiency thresholds, this intermediate size can be a decisive factor in building block selection.

Synthetic Route Scouting Where Steric Bulk Influences Regioselectivity

The branched isopropyl group provides greater steric encumbrance than the linear 4‑ethyl or 4‑n‑butyl chains, while remaining less bulky than a tert‑butyl group. This steric profile can be exploited in reactions where C4 substitution directs regioselective functionalisation (e.g., lithiation or electrophilic aromatic substitution) of the dihydropyridinone ring [1]. Although quantitative reactivity data for this specific scaffold are limited, the steric trend is consistent with established organic chemistry principles.

Application

Selection Property

Validation Focus

Fragment-based screening

Balanced lipophilicity

logP/membrane-permeability review

Conformational tuning in ligand design

Moderate conformational flexibility

Binding entropy evaluation

Lead-like MW selection

Intermediate scaffold mass

Ligand efficiency/rule-of-3 check

Steric-directed synthesis

Steric bulk at C4

Regioselectivity assessment in ring functionalization

• [1] ChemSpace. 1,6-Dimethyl-4-(propan-2-yl)-1,2-dihydropyridin-2-one. CSMB00025777219. https://chem-space.com/CSMB00025777219-22C85B (accessed 2026-05-12). View Source
• [2] PubChem. 4-Butyl-1,6-dimethyl-1,2-dihydropyridin-2-one. CID 125449379. https://pubchem.ncbi.nlm.nih.gov/compound/125449379 (accessed 2026-05-12). View Source